1-(Bromomethyl)cyclopropanol

• Molecular Formula: C4H7BrO
• Molecular Weight: 151.00 g/mol
• IUPAC Name: 1-(bromomethyl)cyclopropan-1-ol
• InChI: InChI=1S/C4H7BrO/c5-3-4(6)1-2-4/h6H,1-3H2
• InChI Key: QOCFRSDXGCXPHX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CBr)O

Description

1-(Bromomethyl)cyclopropanol is a brominated cyclopropanol derivative characterized by a cyclopropane ring substituted with a hydroxymethyl (-CH2OH) and a bromomethyl (-CH2Br) group. Cyclopropanol derivatives are notable for their strained ring systems, which confer unique reactivity in organic synthesis, particularly in ring-opening reactions and as intermediates for pharmaceuticals or agrochemicals. Brominated analogs often serve as alkylating agents or electrophilic partners in cross-coupling reactions .

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The exact mechanism by which 1-(Bromomethyl)cyclopropane exerts its effects depends on the specific reactions it undergoes. Further research is needed to elucidate its precise molecular targets and pathways.

Comparison with Similar Compounds

Table 1: Key Properties of Brominated Cyclopropanol Derivatives and Analogs

Compound Name	Substituent(s)	Molecular Formula	CAS Number	Key Properties/Data	Reference
1-(4-Bromophenyl)cyclopropanol	4-Bromophenyl, -OH	C₉H₉BrO	109240-30-4	Aromatic substitution; used in synthetic intermediates
1-(3-Bromophenyl)-N,N-diethylcycloprop-2-ene-1-carboxamide	3-Bromophenyl, carboxamide	C₁₅H₁₇BrNO	-	mp 102.2–102.5°C; 77% yield; crystalline solid
3-Bromo-2-(bromomethyl)-1-propanol	Bromomethyl, Br	C₄H₈Br₂O	106023-63-6	Lacks data in ECHA/eChemPortal; suppliers available
TC-1698 (2-(3-pyridyl)-1-azabicyclo[3.2.2]nonane)	Pyridyl, azabicyclo	-	-	α4β2 receptor affinity: Ki = 0.78 nM
1-(Cyclopropylsulfonyl)-4-methylbenzene	Sulfonyl, methylbenzene	C₁₀H₁₂O₂S	-	Synthesized via cyclopropanol sulfonylation; used in catalysis studies

Key Observations :

• Functional Group Diversity: Carboxamide () and sulfonyl () derivatives demonstrate broader applications in medicinal chemistry and catalysis, whereas bromomethyl-alcohol analogs (e.g., 3-bromo-2-(bromomethyl)-1-propanol) face data gaps despite commercial availability .
• Biological Activity: Pyridyl-azabicyclo compounds (TC-1698) exhibit nanomolar receptor affinity, suggesting brominated cyclopropanols could be tuned for similar bioactivity with appropriate functionalization .